Cas no 2171642-40-1 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylmorpholine-2-carboxylic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylmorpholine-2-carboxylic acid
• CAS No: 2171642-40-1
• MF: C₂₆H₂₆N₂O₆
• MW: 462.494447231293
• CID: 5760565
• PubChem ID: 165558316
• Update Time: 2025-06-15

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylmorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2171642-40-1
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynoyl]morpholine-2-carboxylic acid
• EN300-1473009
• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylmorpholine-2-carboxylic acid

• Inchi： 1S/C26H26N2O6/c1-2-3-12-22(24(29)28-13-14-33-23(15-28)25(30)31)27-26(32)34-16-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,21-23H,12-16H2,1H3,(H,27,32)(H,30,31)
• InChI Key： LDTKALGYRPRWGU-UHFFFAOYSA-N
• SMILES： O1CCN(C(C(CC#CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C(=O)O

Computed Properties

• Exact Mass: 462.17908655g/mol
• Monoisotopic Mass: 462.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 810
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylmorpholine-2-carboxylic acid

Introduction to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylmorpholine-2-carboxylic Acid (CAS No. 2171642-40-1)

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylmorpholine-2-carboxylic acid, identified by its CAS number 2171642-40-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a morpholine ring, a hexynoic acid moiety, and a fluorenyl methoxycarbonyl group. The presence of these functional groups imparts unique chemical properties and biological activities, making it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The fluorenyl methoxycarbonyl group is particularly noteworthy as it serves as a protecting group for amino functions, a common strategy in peptide and protein synthesis. This protective feature allows for selective modifications and subsequent functionalization, which is crucial in the development of complex molecular architectures. Additionally, the hexynoic acid moiety introduces a triple bond into the molecule, which can be further utilized in various synthetic transformations, including cross-coupling reactions and polymerization processes.

The morpholine ring, another key structural component, contributes to the compound's solubility and stability in aqueous environments. Morpholine derivatives are well-known for their ability to enhance the bioavailability of drugs by improving solubility and reducing metabolic degradation. This characteristic makes 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylmorpholine-2-carboxylic acid an attractive scaffold for the development of novel therapeutic agents.

In recent years, there has been growing interest in the development of multifunctional compounds that combine multiple biological activities into a single molecular entity. The structural features of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylmorpholine-2-carboxylic acid make it a candidate for such applications. For instance, the combination of an amino group protected by a fluorenyl methoxycarbonyl moiety with a morpholine ring could potentially lead to the development of dual-action drugs that target multiple disease pathways simultaneously.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations is essential for constructing the complex molecular framework. These methods not only enhance the efficiency of the synthesis but also allow for the introduction of additional functional groups or modifications as needed.

One of the most exciting aspects of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylmorpholine-2-carboxylic acid is its potential application in the development of novel anticancer agents. The triple bond in the hexynoic acid moiety can be exploited to create stable pharmacophores that interact with specific targets on cancer cells. Additionally, the morpholine ring can be modified to enhance binding affinity and selectivity towards cancer-related proteins or enzymes. Recent studies have shown that morpholine derivatives exhibit promising anticancer activity by inhibiting key signaling pathways involved in tumor growth and progression.

The protective group strategy employed in this compound also opens up possibilities for its use in peptide mimetics and peptidomimetic drug design. By selectively deprotecting the fluorenyl methoxycarbonyl group, researchers can generate reactive amino functions that can be further modified to create peptidomimetic structures. These peptidomimetics have shown great potential in drug discovery due to their improved stability and bioavailability compared to natural peptides.

The versatility of 4-2-(({9H-fluoren}-9-y1)methoxycarbonyl}amino)hex--4--ynoylmorpholine--2--carboxylic acid extends beyond its applications in drug discovery. It can also serve as a valuable building block for materials science research. The presence of multiple functional groups allows for the creation of polymers with tailored properties such as biodegradability, biocompatibility, and mechanical strength. These polymers could find applications in various fields including medical devices, coatings, and smart materials.

In conclusion, 4--2--(({9H-fluoreny}-9-y1)methoxycarbonyl}amino)hex--4--ynoylmorpholine--2--carboxylic acid (CAS No.--2171642--40--1) is a multifunctional compound with significant potential in pharmaceutical chemistry and materials science. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents, peptidomimetics, and advanced materials. Further research is warranted to fully explore its applications and unlock its full potential in addressing various challenges in medicine and industry.